molecular formula C10H9NO4 B12887719 2-(4-(Hydroxymethyl)benzo[d]oxazol-2-yl)acetic acid

2-(4-(Hydroxymethyl)benzo[d]oxazol-2-yl)acetic acid

Cat. No.: B12887719
M. Wt: 207.18 g/mol
InChI Key: MMWRBBOGODUVPG-UHFFFAOYSA-N
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Description

2-(4-(Hydroxymethyl)benzo[d]oxazol-2-yl)acetic acid is a compound belonging to the benzoxazole family. Benzoxazoles are heterocyclic compounds containing both nitrogen and oxygen atoms in their ring structure. These compounds are known for their diverse biological activities and are widely used in medicinal chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-(Hydroxymethyl)benzo[d]oxazol-2-yl)acetic acid typically involves the reaction of 2-(benzo[d]oxazol-2-yl)aniline with various aldehydes in the presence of methanol . Another method involves the refluxing of 2-(benzo[d]oxazol-2-yl)aniline with malonic acid and phosphorous oxychloride at temperatures between 60-80°C .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach involves large-scale synthesis using the aforementioned synthetic routes, with optimization for yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-(4-(Hydroxymethyl)benzo[d]oxazol-2-yl)acetic acid can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

2-(4-(Hydroxymethyl)benzo[d]oxazol-2-yl)acetic acid has several scientific research applications:

Comparison with Similar Compounds

Similar Compounds

Uniqueness

2-(4-(Hydroxymethyl)benzo[d]oxazol-2-yl)acetic acid is unique due to its hydroxymethyl group, which imparts distinct chemical reactivity and biological activity compared to other benzoxazole derivatives. This uniqueness makes it a valuable compound for research and development in various scientific fields .

Properties

Molecular Formula

C10H9NO4

Molecular Weight

207.18 g/mol

IUPAC Name

2-[4-(hydroxymethyl)-1,3-benzoxazol-2-yl]acetic acid

InChI

InChI=1S/C10H9NO4/c12-5-6-2-1-3-7-10(6)11-8(15-7)4-9(13)14/h1-3,12H,4-5H2,(H,13,14)

InChI Key

MMWRBBOGODUVPG-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C2C(=C1)OC(=N2)CC(=O)O)CO

Origin of Product

United States

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